Cas no 333385-25-4 (3-Bromo-5-methoxybenzofuran)

• Product Name: 3-Bromo-5-methoxybenzofuran
• CAS No: 333385-25-4
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 1040870
• PubChem ID: 53429193
• Update Time: 2025-11-06

3-Bromo-5-methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxybenzofuran
• 3-bromo-5-methoxy-1-benzofuran
• 333385-25-4
• SCHEMBL3376213
• DS-4032
• AKOS016005312
• C74713
• DB-339241
• A913328
• 3-bromo-5-methoxy-benzofuran
• DTXSID10700089
• AC-25648
• SXTHYDGHIPTSEC-UHFFFAOYSA-N

• Inchi： 1S/C9H7BrO2/c1-11-6-2-3-9-7(4-6)8(10)5-12-9/h2-5H,1H3
• InChI Key： SXTHYDGHIPTSEC-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 225.96291
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• PSA: 22.37

3-Bromo-5-methoxybenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Bromo-5-methoxybenzofuran

Research Brief on 3-Bromo-5-methoxybenzofuran (CAS: 333385-25-4): Recent Advances and Applications in Chemical Biology and Medicine

3-Bromo-5-methoxybenzofuran (CAS: 333385-25-4) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. Benzofuran derivatives, including 3-Bromo-5-methoxybenzofuran, are known for their diverse pharmacological activities, such as antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 3-Bromo-5-methoxybenzofuran as a key intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors targeting cancer cell proliferation. The compound's bromine and methoxy functional groups make it a valuable scaffold for further chemical modifications, enabling the creation of derivatives with enhanced biological activity and selectivity.

In addition to its role in drug discovery, 3-Bromo-5-methoxybenzofuran has been investigated for its potential as a fluorescent probe in bioimaging applications. A recent report in Chemical Communications (2024) described the synthesis of a benzofuran-based probe derived from this compound, which exhibited high selectivity for detecting reactive oxygen species (ROS) in live cells. This advancement opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Another area of interest is the compound's antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry evaluated a series of 3-Bromo-5-methoxybenzofuran derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as lead compounds for developing new antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Bromo-5-methoxybenzofuran-based compounds. Future research should focus on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives. Additionally, in vivo studies are needed to validate the therapeutic potential of these compounds in disease models.

In conclusion, 3-Bromo-5-methoxybenzofuran (CAS: 333385-25-4) represents a valuable scaffold in chemical biology and medicinal chemistry, with applications ranging from drug discovery to bioimaging. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of various diseases.